Cas no 74052-98-5 (3-(bromomethyl)-2,1-benzoxazole)

3-(bromomethyl)-2,1-benzoxazole structure

74052-98-5 structure

Product Name:3-(bromomethyl)-2,1-benzoxazole

CAS No:74052-98-5

Molecular Formula:C₈H₆BrNO

Molecular Weight:212.043341159821

CID:4658211

PubChem ID:17860379

3-(bromomethyl)-2,1-benzoxazole Properties

Names and Identifiers

- 2,1-Benzisoxazole, 3-(bromomethyl)-
- InChIKey： GVIANCPCVKHYBD-UHFFFAOYSA-N
- Inchi： 1S/C8H6BrNO/c9-5-8-6-3-1-2-4-7(6)10-11-8/h1-4H,5H2
- SMILES： N1=C2C(C=CC=C2)=C(CBr)O1

Computed Properties

Exact Mass: 210.96328g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 210.96328g/mol
Heavy Atom Count: 11
Complexity: 142
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 26Å²

3-(bromomethyl)-2,1-benzoxazole Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01C8JK-50mg	3-(bromomethyl)-2,1-benzoxazole	74052-98-5	95%	50mg	$804.00	2024-04-21
A2B Chem LLC	AW49760-50mg	3-(bromomethyl)-2,1-benzoxazole	74052-98-5	95%	50mg	$667.00	2024-04-19
Aaron	AR01C8RW-50mg	3-(bromomethyl)-2,1-benzoxazole	74052-98-5	95%	50mg	$850.00	2025-02-09
Chemenu	CM423700-100mg	3-(bromomethyl)-2,1-benzoxazole	74052-98-5	95%+	100mg	$862	2023-01-06
Enamine	EN300-719443-1.0g	3-(bromomethyl)-2,1-benzoxazole	74052-98-5	95%	1g	$0.0

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